N-(1,1-dioxothian-3-yl)-1-methylpyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: N-(1,1-dioxothian-3-yl)-1-methylpyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C11H15N5O2S/c1-16-11-9(5-14-16)10(12-7-13-11)15-8-3-2-4-19(17,18)6-8/h5,7-8H,2-4,6H2,1H3,(H,12,13,15)
• InChI Key: HFNTUXRJFRTQJT-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=NC(=C2C=N1)NC3CCCS(=O)(=O)C3
• Molecular Formula: C11H15N5O2S
• Molecular Weight: 281.34 g/mol

Description

N-(1,1-dioxothian-3-yl)-1-methylpyrazolo[3,4-d]pyrimidin-4-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and pharmaceuticals.

Mechanism of Action

The mechanism of action of N-(1,1-dioxothian-3-yl)-1-methylpyrazolo[3,4-d]pyrimidin-4-amine involves the inhibition of kinase activity, specifically targeting the JAK/STAT pathway. This inhibition leads to the suppression of cytokine signaling, which is involved in various diseases, including cancer and autoimmune disorders.
Biochemical and Physiological Effects:
N-(1,1-dioxothian-3-yl)-1-methylpyrazolo[3,4-d]pyrimidin-4-amine has been shown to exhibit antitumor, anti-inflammatory, and antiviral activities. Additionally, it has been investigated for its potential as a kinase inhibitor, specifically targeting the JAK/STAT pathway, which is involved in various diseases, including cancer and autoimmune disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(1,1-dioxothian-3-yl)-1-methylpyrazolo[3,4-d]pyrimidin-4-amine is its potential as a kinase inhibitor, specifically targeting the JAK/STAT pathway, which is involved in various diseases, including cancer and autoimmune disorders. However, one of the limitations of this compound is its potential toxicity, which needs to be further investigated.

Future Directions

There are several future directions for the research on N-(1,1-dioxothian-3-yl)-1-methylpyrazolo[3,4-d]pyrimidin-4-amine. One of the directions is to investigate its potential as a therapeutic agent for various diseases, including cancer and autoimmune disorders. Additionally, further studies are needed to investigate its toxicity and potential side effects. Furthermore, the synthesis method can be optimized to increase the yield and purity of the compound. Finally, the compound can be modified to improve its pharmacokinetic properties, such as solubility and bioavailability.

Synthesis Methods

The synthesis of N-(1,1-dioxothian-3-yl)-1-methylpyrazolo[3,4-d]pyrimidin-4-amine involves a multi-step process that includes the reaction of 3-amino-1,2,4-triazole with ethyl 2-bromoacetate, followed by the reaction with 2-aminothiophenol, and finally, the reaction with chloroacetyl chloride. The resulting compound is then treated with sodium azide and hydrazine hydrate to obtain N-(1,1-dioxothian-3-yl)-1-methylpyrazolo[3,4-d]pyrimidin-4-amine.

Scientific Research Applications

N-(1,1-dioxothian-3-yl)-1-methylpyrazolo[3,4-d]pyrimidin-4-amine has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit antitumor, anti-inflammatory, and antiviral activities. Additionally, it has been investigated for its potential as a kinase inhibitor, specifically targeting the JAK/STAT pathway, which is involved in various diseases, including cancer and autoimmune disorders.